Cas no 1817735-31-1 (DNP-PEG4-t-butyl ester)

• Product Name: DNP-PEG4-t-butyl ester
• CAS No: 1817735-31-1
• MF: C₂₁H₃₃N₃O₁₀
• MW: 487.500826597214
• CID: 3046210
• PubChem ID: 102514824
• Update Time: 2024-11-01

DNP-PEG4-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• DNP-PEG4-t-butyl ester
• HY-130491
• DA-62979
• BP-22886
• DNP-NH-PEG4-C2-Boc
• 4,7,10,13-Tetraoxapentadecanoic acid, 15-[(2,4-dinitrophenyl)amino]-, 1,1-dimethylethyl ester
• 1817735-31-1
• CS-0108292
• DTXSID101119326
• tert-butyl 1-((2,4-dinitrophenyl)amino)-3,6,9,12-tetraoxapentadecan-15-oate
• tert-butyl 3-[2-[2-[2-[2-(2,4-dinitroanilino)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• AKOS040741657

• Inchi： 1S/C21H33N3O10/c1-21(2,3)34-20(25)6-8-30-10-12-32-14-15-33-13-11-31-9-7-22-18-5-4-17(23(26)27)16-19(18)24(28)29/h4-5,16,22H,6-15H2,1-3H3
• InChI Key： RGSWKQPPFCMJEK-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 487.21659426g/mol
• Monoisotopic Mass: 487.21659426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 18
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 167Ų